7,8-dihydro-6H-cyclopenta[b][1,8]naphthyridine
Overview
Description
7,8-dihydro-6H-cyclopenta[b][1,8]naphthyridine is a useful research compound. Its molecular formula is C11H10N2 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis for Drug Discovery : Andrighetto et al. (2013) discussed the development of regioselective cyclocondensation reactions for synthesizing 1,8-naphthyridines and their derivatives, highlighting their potential applications in drug discovery and pharmacological research (Andrighetto et al., 2013).
Antibacterial Agents : Miyamoto et al. (1987) found that 7-substituted 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids exhibit potential as antibacterial agents, indicating their promise for pharmaceutical development (Miyamoto et al., 1987).
HIV-1 Integrase Inhibitors and Cancer Therapeutics : Zeng et al. (2012) reported that novel 1,6-naphthyridine-7-carboxamides are potent HIV-1 integrase inhibitors and could be effective cytotoxic agents for cancer treatment (Zeng et al., 2012).
Diverse Biological Activities : Ojha et al. (2020) and Madaan et al. (2015) both emphasized that 1,8-naphthyridine derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic properties, making them significant therapeutic and medicinal scaffolds (Ojha et al., 2020), (Madaan et al., 2015).
Synthesis for Chemotherapy and Antivirals : Hameed (2015) presented a solvent-free and catalyst-free method for synthesizing 1,6-naphthyridine derivatives rapidly, which are promising for cancer chemotherapy, antibacterials, and antivirals (Hameed, 2015).
Insecticidal Activities : Hou et al. (2017) discovered that 1,8-naphthyridine derivatives have excellent insecticidal activity against cowpea aphids, suggesting their potential as insecticidal structures (Hou et al., 2017).
Antitumor Agents : Research by Tomita et al. (2002) and Tsuzuki et al. (2004) explored the structure-activity relationships of 1,8-naphthyridine derivatives, demonstrating their potential as antitumor agents (Tomita et al., 2002), (Tsuzuki et al., 2004).
Efflux Pump Inhibitors : Oliveira-Tintino et al. (2020) found that 1,8-naphthyridine sulfonamides could inhibit TetK and MrsA efflux pumps in multiresistant Staphylococcus aureus strains, potentially improving antibiotic resistance (Oliveira-Tintino et al., 2020).
Properties
IUPAC Name |
7,8-dihydro-6H-cyclopenta[b][1,8]naphthyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2/c1-3-8-7-9-4-2-6-12-11(9)13-10(8)5-1/h2,4,6-7H,1,3,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWNBLHIYRXEHPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N=C3C(=C2)C=CC=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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